1,2-Dimethylcyclohexyl selenocyanate

• CAS No.: 61406-95-9
• Molecular Formula: C9H15NSe
• Molecular Weight: 216.19 g/mol
• IUPAC Name: (1,2-dimethylcyclohexyl) selenocyanate
• InChI: InChI=1S/C9H15NSe/c1-8-5-3-4-6-9(8,2)11-7-10/h8H,3-6H2,1-2H3
• InChI Key: RAIYQRALRPULJH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1(C)[Se]C#N

Description

Significance of Organoselenium Compounds in Contemporary Organic Synthesis

Organoselenium chemistry has emerged as a significant and powerful tool in modern organic synthesis. nih.govnih.gov These compounds, which feature a carbon-selenium bond, have garnered considerable attention due to their unique reactivity, often providing advantages over their sulfur and oxygen counterparts. nih.gov The utility of organoselenium compounds stems from several key properties of the selenium atom, such as its moderate electronegativity, high polarizability, and the relatively weak C-Se bond. nih.gov These characteristics make organoselenium moieties valuable as both reactive intermediates and catalysts in a wide array of chemical transformations. rsc.orgcardiff.ac.uk

In synthetic organic chemistry, organoselenium reagents are employed in various roles, including as electrophiles and nucleophiles for the construction of complex molecular architectures. nih.govrsc.org One of the most notable applications is in selenoxide elimination reactions, which provide a mild and efficient method for introducing carbon-carbon double bonds. researchgate.net Furthermore, organoselenium compounds have been successfully utilized in stereoselective synthesis, where the selenium moiety can direct the stereochemical outcome of a reaction. nih.govresearchgate.net The development of chiral organoselenium reagents and catalysts has opened new avenues for the asymmetric synthesis of complex molecules. nih.govresearchgate.net Beyond their role as reagents, organoselenium compounds have also found applications in materials science and medicinal chemistry, with some derivatives exhibiting interesting biological activities. nih.govresearchgate.net

The versatility of organoselenium compounds is further highlighted by their use in catalysis. rsc.orgnih.gov Selenium-based catalysts have been developed for a variety of organic transformations, often exhibiting high efficiency and selectivity under mild reaction conditions. cardiff.ac.uk This catalytic activity is frequently associated with the ability of selenium to cycle between different oxidation states. mdpi.com The ongoing research in this field continues to expand the scope of organoselenium chemistry, solidifying its importance in contemporary organic synthesis. nih.govnih.gov

Overview of the Selenocyanate (B1200272) Functional Group Chemistry

The selenocyanate functional group, with the general structure R-SeCN, is a versatile and important moiety in organoselenium chemistry. mdpi.commdpi.com It consists of an organic group (R) attached to a selenium atom, which is in turn bonded to a cyanide group. mdpi.com Organic selenocyanates are generally stable, shelf-stable compounds that serve as valuable precursors to a variety of other organoselenium species. researchgate.net Their synthesis can be achieved through several methods, most commonly via the reaction of an organic halide or tosylate with a selenocyanate salt, such as potassium selenocyanate (KSeCN). nih.govrsc.org

The reactivity of the selenocyanate group is multifaceted. It can be readily transformed into other selenium-containing functional groups, making it a valuable synthetic intermediate. researchgate.net For instance, reduction of a selenocyanate can yield the corresponding selenol (R-SeH), a highly useful nucleophile in its own right. Conversely, the selenocyanate group can be cleaved to generate a selenide (B1212193) or diselenide. The cyanide portion of the functional group also influences its reactivity, and in some cases, can participate in cyclization reactions to form selenium-containing heterocycles. rsc.org

The table below summarizes some key reactions involving the selenocyanate functional group.

Reaction Type	Reagents	Product
Nucleophilic Substitution	Alkyl Halide + KSeCN	Alkyl Selenocyanate
Reduction	NaBH4	Selenol
Conversion to Selenide	Grignard Reagent	Dialkyl Selenide
Cyclization	Intramolecular Nucleophile	Selenium-containing heterocycle

These reactions underscore the synthetic utility of the selenocyanate functional group as a gateway to a wide range of organoselenium compounds.

Contextualizing 1,2-Dimethylcyclohexyl Selenocyanate within Organoselenium Chemistry

While specific research on 1,2-Dimethylcyclohexyl selenocyanate is not extensively documented in the literature, its chemical properties and reactivity can be inferred from the well-established principles of organoselenium chemistry. As an alkyl selenocyanate, this compound would be expected to exhibit the characteristic reactivity of the selenocyanate functional group, serving as a potential precursor for other selenium-containing molecules. The presence of the 1,2-dimethylcyclohexyl scaffold introduces elements of stereochemistry that could be of interest in synthetic applications.

The cyclohexane (B81311) ring in 1,2-Dimethylcyclohexyl selenocyanate can exist in different conformations, and the relative orientation of the two methyl groups (cis or trans) would lead to distinct diastereomers. These stereochemical features could influence the reactivity of the molecule and its potential applications in stereoselective synthesis. For instance, the stereochemistry of the cyclohexane ring could direct the approach of reagents in subsequent transformations, potentially leading to a high degree of stereocontrol.

The synthesis of 1,2-Dimethylcyclohexyl selenocyanate would likely proceed through the nucleophilic substitution of a suitable 1,2-dimethylcyclohexyl electrophile, such as a halide or tosylate, with a selenocyanate salt. The stereochemistry of the starting material would be expected to influence the stereochemistry of the product. The reactivity of 1,2-Dimethylcyclohexyl selenocyanate would be anticipated to mirror that of other alkyl selenocyanates, allowing for its conversion into selenols, selenides, and other organoselenium derivatives. The combination of the reactive selenocyanate group with a stereochemically defined cyclohexane ring makes this compound a potentially interesting, albeit currently under-explored, building block in organoselenium chemistry.

Synthetic Methodologies for 1,2 Dimethylcyclohexyl Selenocyanate and Related Cyclohexyl Selenocyanates

Direct Cyanoselenation Approaches

Direct cyanoselenation encompasses methods where the selenocyanate (B1200272) group is installed onto a molecular framework in a single key step. For cyclohexyl derivatives, this is typically realized through the reaction of a suitable precursor with a selenocyanate-donating reagent.

Nucleophilic Substitution Reactions utilizing Potassium Selenocyanate (KSeCN)

One of the most direct and widely employed methods for synthesizing alkyl selenocyanates is through nucleophilic substitution. longdom.org This strategy relies on the potent nucleophilicity of the selenocyanate anion (SeCN⁻), typically sourced from potassium selenocyanate (KSeCN). The reaction involves the displacement of a suitable leaving group on the cyclohexane (B81311) ring by the SeCN⁻ anion.

The reaction of halogenated cyclohexanes with KSeCN is a foundational method for preparing cyclohexyl selenocyanates. In this Sₙ2-type reaction, the carbon atom bonded to the halogen is electrophilic due to the polar C-X bond (where X = Cl, Br, I). The selenocyanate ion attacks this carbon, displacing the halide ion.

The general reaction is as follows: R-X + KSeCN → R-SeCN + KX

For the synthesis of 1,2-dimethylcyclohexyl selenocyanate, a precursor such as trans-1-bromo-2,3-dimethylcyclohexane would be treated with KSeCN in a polar aprotic solvent like dimethylformamide (DMF) or acetone. The choice of halogen is crucial, with reactivity following the order I > Br > Cl, consistent with leaving group ability.

Table 1: Illustrative Nucleophilic Substitution with Halogenated Cyclohexanes This table presents representative examples of the reaction.

Precursor	Reagent	Solvent	Conditions	Product
Cyclohexyl Bromide	KSeCN	Ethanol	Reflux	Cyclohexyl selenocyanate
1-Chloro-4-methylcyclohexane	KSeCN	DMF	60-80 °C	4-Methylcyclohexyl selenocyanate
trans-1-Iodo-2-methylcyclohexane	KSeCN	Acetone	Room Temp.	cis-1-Methyl-2-selenocyanatocyclohexane

In addition to halides, other leaving groups such as tosylates (OTs) and mesylates (OMs) are highly effective for nucleophilic substitution reactions. These sulfonate esters are readily prepared from the corresponding cyclohexanols. The reaction with KSeCN proceeds similarly to that with alkyl halides, with the sulfonate anion being an excellent leaving group.

This approach is particularly useful when the parent alcohol is more accessible or stable than the corresponding halide. For instance, cis-1,2-dimethylcyclohexanol can be converted to its tosylate, which can then be reacted with KSeCN to yield trans-1,2-dimethylcyclohexyl selenocyanate, following the stereochemical inversion typical of Sₙ2 reactions.

Addition Reactions to Unsaturated Cyclohexene (B86901) Systems

An alternative to substitution is the direct addition of a cyanoselenation reagent across the double bond of a cyclohexene derivative. These methods create two new stereocenters and can be achieved through either electrophilic or radical pathways.

Electrophilic addition reactions to alkenes, such as 1,2-dimethylcyclohexene (B155917), can be initiated by an electrophilic selenium species. thieme-connect.depearson.com While selenocyanogen, (SeCN)₂, is a classic reagent, it is often more practical to generate a more reactive electrophilic species in situ. For example, the reaction of KSeCN with an oxidizing agent like (dichloroiodo)benzene (PhICl₂) can generate a reactive "Cl-SeCN" species. researchgate.netresearchgate.net

The mechanism involves the attack of the alkene's π-bond on the electrophilic selenium atom, forming a cyclic seleniranium ion intermediate. wiley-vch.de This three-membered ring is then opened by a nucleophilic attack from the cyanide anion (or the counter-ion, e.g., chloride) at one of the carbon atoms. This process is typically stereospecific, resulting in an anti-addition product. For a symmetrical alkene like 1,2-dimethylcyclohexene, this would lead to a trans-adduct. thieme-connect.de

Table 2: Electrophilic Addition to Cyclohexenes This table presents a generalized approach for this reaction type.

Substrate	Reagent System	Key Intermediate	Product Stereochemistry
Cyclohexene	KSeCN / I₂	Seleniranium ion	trans-1-Iodo-2-selenocyanatocyclohexane
1,2-Dimethylcyclohexene	KSeCN / PhICl₂	Seleniranium ion	trans-1-Chloro-2-selenocyanato-1,2-dimethylcyclohexane
4-Methylcyclohexene	(SeCN)₂	Seleniranium ion	Mixture of trans-1,2-adducts

Modern synthetic methods increasingly utilize radical chemistry, often initiated by light (photoredox catalysis), to achieve novel transformations. researchgate.net The addition of a selenocyanate group to a cyclohexene can be accomplished via a radical pathway. mdpi.com

In a typical photoredox-catalyzed reaction, a photosensitizer (e.g., an iridium or ruthenium complex) is excited by visible light and engages in a single-electron transfer (SET) process. This can be used to generate a selenocyanate radical (•SeCN) from a suitable precursor. This highly reactive radical then adds to the double bond of the cyclohexene, forming a carbon-centered radical intermediate. This intermediate is subsequently trapped, often by another radical or through a hydrogen atom transfer, to yield the final product. nih.gov Such methods have been successfully applied to achieve the arylselenocyanation of alkenes. mdpi.comresearchgate.net

This approach offers a powerful alternative to traditional methods, often proceeding under mild conditions and with high functional group tolerance. The regioselectivity of the addition to unsymmetrical cyclohexenes would be governed by the stability of the resulting carbon-centered radical, typically favoring the formation of the more substituted radical (anti-Markovnikov hydrofunctionalization). nih.gov

Indirect Synthetic Routes

Indirect routes to alkyl and cycloalkyl selenocyanates are valuable as they often start from more stable and accessible organoselenium precursors. These methods provide alternatives to direct selenocyanation, which typically involves the reaction of an alkyl halide with a cyanide source.

Functionalization of Organoselenium Precursors

The conversion of stable organoselenium compounds, such as diselenides and selenols, into selenocyanates represents a key indirect synthetic strategy. These precursors can be transformed into the target selenocyanate through oxidative or electrochemical methods.

One prominent method involves the reaction of a selenol (R-SeH) with a cyanating agent like cyanogen (B1215507) bromide (BrCN). This reaction proceeds via oxidation of the selenol to form the corresponding selenocyanate and hydrogen bromide. While specific examples for 1,2-dimethylcyclohexyl selenol are not detailed in the literature, this method is generally applicable to a range of alkyl and aryl selenols.

Another advanced strategy is the electrochemical cyanation of diselenides (R-Se-Se-R). mdpi.comnih.gov This approach avoids the use of harsh chemical oxidants by employing paired electrolysis. mdpi.com In a typical setup, a diaryl diselenide is electrolyzed in the presence of potassium thiocyanate (B1210189) (KSCN) as a non-toxic cyanide source. mdpi.comnih.gov This process has been demonstrated to be effective for a wide array of diaryl diselenides, proceeding under mild, additive-free conditions. mdpi.com Although the reported research focuses on aryl derivatives, the underlying electrochemical principle of cleaving the Se-Se bond and forming a Se-CN bond is applicable to dialkyl diselenides, such as di(1,2-dimethylcyclohexyl) diselenide. mdpi.comresearchgate.net

The following table summarizes the results for the electrochemical cyanation of various diaryl diselenides, showcasing the method's broad substrate scope. researchgate.net

Diselenide Precursor (Ar-Se-Se-Ar)	Product (Ar-SeCN)	Yield (%)
Diphenyl diselenide	Phenyl selenocyanate	85
Di(p-tolyl) diselenide	p-Tolyl selenocyanate	82
Di(4-methoxyphenyl) diselenide	4-Methoxyphenyl selenocyanate	75
Di(4-chlorophenyl) diselenide	4-Chlorophenyl selenocyanate	88
Di(4-bromophenyl) diselenide	4-Bromophenyl selenocyanate	86
Di(naphthalen-2-yl) diselenide	Naphthalen-2-yl selenocyanate	78
Di(thiophen-3-yl) diselenide	Thiophen-3-yl selenocyanate	65

Transition Metal-Catalyzed Selenocyanation Strategies

Transition metal-catalyzed reactions offer powerful tools for forming carbon-heteroatom bonds, including the C-SeCN bond. However, the direct catalytic selenocyanation of unactivated C(sp³)–H bonds, such as those in a cyclohexane ring, remains a significant challenge in synthetic chemistry. nih.govresearchgate.net Most palladium-catalyzed C–H functionalization reactions require directing groups to achieve regioselectivity and are less developed for C(sp³)–H bonds compared to their C(sp²) counterparts. researchgate.netresearchgate.netrsc.org

While direct catalytic selenocyanation of cyclohexane is not well-documented, related transition metal-catalyzed reactions demonstrate the feasibility of forming Se-CN bonds. For instance, copper catalysis has been employed in the synthesis of alkynyl selenides from selenocyanates, indicating copper's ability to mediate transformations at the selenocyanate group. acs.orgnih.gov Nickel-catalyzed cyanation reactions have also been developed for aryl and alkenyl halides using various cyanide sources. wikipedia.orgrsc.org

Research into the palladium-catalyzed functionalization of C(sp³)–H bonds in carbocyclic systems, including cyclohexanes, has primarily focused on borylation rather than selenocyanation. nih.gov These methods often utilize a directing group to activate a specific C–H bond. nih.gov Similarly, copper-catalyzed C(sp³)–H functionalization has been explored for dehydrogenation and lactonization but not for direct selenocyanation. nih.gov

The current state of research indicates that transition metal-catalyzed selenocyanation is more established for unsaturated systems (e.g., aryl halides) or through functional group conversion rather than direct C–H activation of alkanes. wikipedia.org Future developments in ligand design and catalyst systems may enable the direct selenocyanation of saturated hydrocarbons like 1,2-dimethylcyclohexane.

The table below presents examples of transition metal-catalyzed cyanation reactions on various substrates, illustrating the general strategies that could potentially be adapted for selenocyanation of functionalized cyclohexane precursors. wikipedia.org

Catalyst System	Substrate	Cyanide Source	Product Type
Pd(dba)₂ / dppf	Aryl Bromide	KCN	Aryl Nitrile
CuI	Aryl Iodide	KCN	Aryl Nitrile
NiCl₂(dppe)	Aryl Chloride	Zn(CN)₂	Aryl Nitrile
Pd(OAc)₂	Arylboronic Acid	K₄[Fe(CN)₆]	Aryl Nitrile

Stereochemistry and Conformational Analysis of 1,2 Dimethylcyclohexyl Selenocyanate

Isomeric Forms: Cis-Trans Isomerism

1,2-Dimethylcyclohexyl selenocyanate (B1200272), like other 1,2-disubstituted cyclohexanes, exists as stereoisomers that differ in the spatial arrangement of the two substituent groups (the methyl group and the selenocyanate group) relative to the plane of the ring. This gives rise to cis-trans isomerism (also known as geometric isomerism). mvpsvktcollege.ac.in

Cis Isomer : In the cis isomer, both the methyl group and the selenocyanate group are on the same face of the cyclohexane (B81311) ring. mvpsvktcollege.ac.in

Trans Isomer : In the trans isomer, the methyl group and the selenocyanate group are on opposite faces of the ring. mvpsvktcollege.ac.in

These two isomers are diastereomers of each other, meaning they are non-superimposable, non-mirror-image stereoisomers with distinct physical and chemical properties. idc-online.com The relative stability of the cis and trans isomers is primarily determined by the steric strain in their most stable chair conformations. For the analogous and well-studied 1,2-dimethylcyclohexane, the trans isomer is more stable than the cis isomer because it can adopt a diequatorial conformation, which minimizes steric interactions. pressbooks.pub

Table 1: Summary of Cis-Trans Isomers of 1,2-Dimethylcyclohexyl Selenocyanate

Isomer	Relative Position of Substituents	Primary Chair Conformations	Chirality
Cis	Same side of the ring	Axial-Equatorial (a,e) and Equatorial-Axial (e,a)	Achiral (meso compound due to rapid ring flip)
Trans	Opposite sides of the ring	Diequatorial (e,e) and Diaxial (a,a)	Chiral (exists as a pair of enantiomers)

Enantiomeric Considerations and Chiral Resolution Strategies

The presence of two different substituents on carbons 1 and 2 of the cyclohexane ring makes these carbons stereocenters. The chirality of the molecule depends on the cis or trans arrangement. stackexchange.com

Trans-1,2-Dimethylcyclohexyl selenocyanate : This isomer is chiral. It does not have a plane of symmetry and exists as a pair of non-superimposable mirror images, known as enantiomers (e.g., (1R,2R) and (1S,2S)). stackexchange.comechemi.com These enantiomers are optically active. Because the enantiomers have identical physical properties (except for the direction of rotation of plane-polarized light), they must be separated from a racemic mixture through a process called chiral resolution. spcmc.ac.in

Chiral Resolution Strategies

To isolate the individual enantiomers of the trans isomer, several chiral resolution strategies could be employed:

Crystallization of Diastereomeric Salts : This classical method involves reacting the racemic mixture with a single enantiomer of a chiral resolving agent. For instance, if a derivative of the target molecule contains a carboxylic acid or amine functional group, it could be reacted with a chiral amine or acid, respectively, to form a pair of diastereomeric salts. These diastereomers have different solubilities and can often be separated by fractional crystallization.

Chiral Chromatography : This is a powerful modern technique for separating enantiomers. A racemic mixture is passed through a chromatography column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and allowing for their separation.

Conformational Dynamics of the Cyclohexyl Ring with Selenocyanate Substituent

The cyclohexane ring is not planar; it predominantly adopts a strain-free "chair" conformation. libretexts.org In a substituted cyclohexane, the substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions. msu.edu The interconversion between two chair conformations is known as a ring flip, during which all axial positions become equatorial and vice versa. mvpsvktcollege.ac.in

The stability of a given conformation is largely dictated by steric hindrance, particularly 1,3-diaxial interactions, which are repulsive forces between an axial substituent and the axial hydrogens on the same side of the ring. msu.edulibretexts.org To minimize these interactions, bulkier substituents preferentially occupy the more spacious equatorial position. msu.edu This preference is quantified by the "A-value," which represents the free energy difference between the axial and equatorial conformers of a monosubstituted cyclohexane. msu.edu

Cis Isomer : The cis isomer exists as two rapidly interconverting chair conformations. In one, the methyl group is axial and the selenocyanate is equatorial (a,e); in the other, the methyl group is equatorial and the selenocyanate is axial (e,a). spcmc.ac.in The equilibrium will favor the conformer where the sterically larger group occupies the equatorial position. The A-value for a methyl group is approximately 1.7 kcal/mol. While the A-value for the selenocyanate (-SeCN) group is not as commonly tabulated, it is expected to be smaller than that of a tert-butyl group but comparable to or slightly larger than other linear groups like cyano (-CN, A-value ~0.2 kcal/mol) due to the larger atomic radius of selenium and the C-Se bond length. The position of the equilibrium would depend on the precise difference between the A-values of the -CH₃ and -SeCN groups.

Table 2: Conformational Energy (A-Values) of Selected Substituents

Substituent	A-Value (kcal/mol)	Steric Preference
-CH₃ (Methyl)	~1.7	Strongly prefers equatorial
-CN (Cyano)	~0.2	Slightly prefers equatorial
-SeCN (Selenocyanate)	(Estimated to be slightly larger than -CN)	Prefers equatorial
-C(CH₃)₃ (tert-Butyl)	~5.0	Overwhelmingly prefers equatorial

Diastereoselective and Enantioselective Synthesis Approaches

Controlling the stereochemical outcome of a reaction is a central goal in modern organic synthesis. For a molecule like 1,2-dimethylcyclohexyl selenocyanate, both the relative stereochemistry (cis vs. trans) and the absolute stereochemistry (R vs. S) are important.

Diastereoselective Synthesis

Diastereoselective methods aim to produce one diastereomer (e.g., trans) in preference to the other (e.g., cis). A common strategy involves the hydrogenation of a substituted cyclohexene (B86901) precursor.

Catalytic Hydrogenation : The catalytic hydrogenation of 1,2-dimethylcyclohexene (B155917) can yield both cis and trans products. chemicalbook.com The ratio of these products can be influenced by the choice of catalyst and reaction conditions. For example, hydrogenation often occurs via syn-addition of hydrogen from the less sterically hindered face of the double bond, which can lead to a predominance of the cis isomer.

Nucleophilic Substitution : A stereocontrolled synthesis could involve a nucleophilic substitution (Sₙ2) reaction. Starting with a stereochemically defined precursor, such as trans-2-methylcyclohexanol, one could convert the hydroxyl group into a good leaving group (e.g., a tosylate). Subsequent reaction with a selenocyanate salt (e.g., KSeCN) would proceed with inversion of configuration at the reaction center, allowing for the synthesis of a specific diastereomer. nih.gov

Enantioselective Synthesis

Enantioselective (or asymmetric) synthesis aims to produce a single enantiomer of a chiral molecule.

Asymmetric Hydrogenation : One powerful approach is the asymmetric hydrogenation of a prochiral alkene precursor using a chiral catalyst. For instance, a 1-methyl-2-(selenocyanatomethyl)cyclohexene could be hydrogenated using a chiral iridium or rhodium catalyst, which would selectively produce one enantiomer of the desired product. Similar strategies using Ir-catalyzed asymmetric hydrogenation have been successfully applied to produce cis-1,2-disubstituted cyclohexanes with high enantioselectivity. nih.gov

Use of Chiral Auxiliaries : Another strategy involves attaching a chiral auxiliary to the starting material. This auxiliary directs the stereochemical course of a reaction and is then removed. For example, a chiral auxiliary could be used to direct a diastereoselective Michael addition to form the substituted cyclohexane ring, followed by the introduction of the selenocyanate group and removal of the auxiliary.

Chemical Reactivity and Transformations of 1,2 Dimethylcyclohexyl Selenocyanate

Reactions of the Selenocyanate (B1200272) Group

The selenocyanate group's reactivity is dictated by the electronic properties of the selenium atom and its bond with the cyanide group. This allows it to react with a range of nucleophiles, electrophiles, and redox agents.

Nucleophilic Reactivity of the Selenium Atom

While the selenium atom in alkyl selenocyanates is more commonly targeted by nucleophiles (acting as an electrophile), selenium compounds, in general, are known to be more nucleophilic than their sulfur analogs. wikipedia.orgrsc.org The nucleophilicity of the selenium atom in the R-SeCN structure is less pronounced compared to selenols (R-SeH) or selenolates (R-Se⁻). However, the selenocyanate anion (SeCN⁻), from which 1,2-Dimethylcyclohexyl selenocyanate is synthesized, is a potent nucleophile. mdpi.comnih.gov The synthesis itself involves the nucleophilic displacement of a leaving group (e.g., a bromide) by the selenocyanate anion. mdpi.comnih.gov

Once incorporated into the organic framework, the selenium atom's lone pairs can still exhibit nucleophilic character, although this is less common than electrophilic attack at the selenium center. More frequently, the selenocyanate is converted into a more nucleophilic species, such as a selenolate, before further reaction. mdpi.comresearchgate.net

Electrophilic Reactivity of the Selenium Atom

The selenium atom in 1,2-Dimethylcyclohexyl selenocyanate is susceptible to attack by nucleophiles, demonstrating its electrophilic character. wiley-vch.decardiff.ac.uk In this context, the cyanide ion (CN⁻) acts as a good leaving group. This reactivity is harnessed to transform selenocyanates into other classes of organoselenium compounds. nih.gov

For instance, strong nucleophiles like organolithium (R'Li) or Grignard (R'MgX) reagents can react with alkyl selenocyanates to form unsymmetrical selenoethers (R-Se-R'). nih.gov The reaction proceeds via the nucleophilic attack of the carbanion from the organometallic reagent on the electrophilic selenium atom, displacing the cyanide anion. nih.gov

Another example involves the reaction with other selenium nucleophiles. An excess of potassium selenocyanate can lead to the cleavage of the Se-CN bond, suggesting an equilibrium where the selenocyanate anion acts as a nucleophile towards the electrophilic selenium of the organic selenocyanate. researchgate.net Furthermore, electrophilic selenocyanating reagents, such as those generated in situ from KSeCN and an oxidizing agent like (dichloroiodo)benzene, highlight the inherent electrophilic nature of the selenium atom in a "SeCN" moiety, which then adds across double or triple bonds. researchgate.net

Nucleophile	Reagent Example	Product Type	Reference
Carbon Nucleophile	Alkyl Lithium (e.g., n-BuLi)	Selenoether (Alkyl Selenide)	nih.gov
Carbon Nucleophile	Grignard Reagent (e.g., PhMgBr)	Selenoether (Aryl Selenide)	nih.gov
Nitrogen Nucleophile	Amino Pyrazole	Symmetrical Selenoether	acs.org
Selenium Nucleophile	Potassium Selenocyanate (KSeCN)	Diselenide (via bond cleavage)	researchgate.net

Redox Chemistry Involving the Se-CN Bond

The Se-CN bond in 1,2-Dimethylcyclohexyl selenocyanate can undergo both reduction and oxidation.

Reduction: The selenocyanate group can be considered a "masked selenol". researchgate.net Chemical reduction cleaves the Se-CN bond to generate a highly reactive selenolate (R-Se⁻) intermediate. mdpi.comresearchgate.net This transformation is a cornerstone for converting stable, easy-to-handle selenocyanates into other useful selenium compounds. researchgate.net A variety of reducing agents can effect this conversion.

Reducing Agent	Intermediate	Final Product (after workup)	Reference
Sodium borohydride (B1222165) (NaBH₄)	Selenolate (RSe⁻)	Selenol / Diselenide	mdpi.comwhiterose.ac.uk
Lithium triethylborohydride (LiEt₃BH)	Selenolate (RSe⁻)	Selenol / Diselenide	whiterose.ac.uk
Rongalite (Sodium hydroxymethanesulfinate)	Selenolate (RSe⁻)	Diselenide	researchgate.net
Samarium diiodide (SmI₂)	Selenolate (RSe⁻)	Selenol / Diselenide	whiterose.ac.uk

Oxidation: The selenocyanate moiety can also be oxidized. For example, treatment with bis(trifluoroacetoxy)iodobenzene results in oxidation to elemental selenium and cyanate. wikipedia.org Electrochemical methods can also be used to oxidize the selenocyanate anion, leading to the formation of elemental selenium and cyanide. electrochemsci.org This susceptibility to oxidation is a key feature of organoselenium compounds, which are more easily oxidized than their sulfur counterparts. rsc.org

Functional Group Interconversions from Selenocyanates

Due to its versatile reactivity, the selenocyanate group serves as an excellent precursor for a variety of other selenium-containing functional groups. nih.govresearchgate.net

Formation of Selenols and Diselenides

Selenocyanates are valuable synthetic precursors for selenols (R-SeH) and diselenides (R-Se-Se-R). nih.gov

The synthesis of these compounds typically begins with the reduction of the selenocyanate to a selenolate anion (R-Se⁻), as discussed in section 4.1.3. mdpi.comwhiterose.ac.uk Subsequent protonation of the selenolate during aqueous workup yields the corresponding selenol. researchgate.net However, selenols are highly susceptible to aerobic oxidation and often convert spontaneously to the more stable diselenide. researchgate.net

Alternatively, diselenides can be formed directly from selenocyanates under certain conditions. Mild base-catalyzed conditions, as described in the Krief reaction, can convert alkyl selenocyanates into dialkyl diselenides. whiterose.ac.uk Similarly, using specific reducing agents like Rongalite can selectively produce diselenides in high yields. researchgate.net

Reaction Scheme: Selenocyanate to Selenol and Diselenide R-SeCN + [Reducing Agent] → [R-Se]⁻ (Selenolate) [R-Se]⁻ + H⁺ → R-SeH (Selenol) 2 R-SeH + [O₂] → R-Se-Se-R (Diselenide) + H₂O

Synthesis of Selenoethers and Vinyl Selenides

1,2-Dimethylcyclohexyl selenocyanate can be converted into selenoethers (R-Se-R') and vinyl selenides.

Selenoethers (or Selenides): As mentioned in section 4.1.2, the reaction of selenocyanates with potent carbon nucleophiles like Grignard reagents or organolithium compounds is a direct method for synthesizing unsymmetrical selenoethers. nih.gov Another route involves a copper-catalyzed reaction between a selenocyanate and a terminal alkyne to furnish alkynyl selenoethers. nih.govacs.org

Vinyl Selenides: The synthesis of vinyl selenides from selenocyanates often proceeds via a two-step process. First, the selenocyanate is reduced to a selenolate anion. This nucleophilic selenolate is then reacted with a suitable substrate. For example, reaction with a vinyl halide or addition across the triple bond of a terminal acetylene (B1199291) yields the desired vinyl selenide (B1212193). mdpi.com The addition to terminal alkynes often proceeds with high stereoselectivity, yielding Z-vinyl selenides. wikipedia.org

Conversion to Selenic Acids and Trifluoromethyl Selenides

The selenocyanate functional group in 1,2-dimethylcyclohexyl selenocyanate is a versatile precursor for the synthesis of other selenium-containing compounds, notably selenic acids and trifluoromethyl selenides.

Selenic Acids: The oxidation of organoselenium compounds is a common route to access various selenium acids. The direct oxidation of the selenocyanate group in 1,2-dimethylcyclohexyl selenocyanate can lead to the formation of the corresponding seleninic or selenenic acids. This transformation is typically achieved using strong oxidizing agents. For instance, in the context of selenoxide eliminations, the intermediate selenenic acid is readily oxidized to seleninic acid. mdpi.com While specific protocols for the direct, high-yield synthesis of 1,2-dimethylcyclohexyl selenic acid from the selenocyanate are not extensively detailed in readily available literature, the general reactivity of organoselenium compounds suggests this conversion is chemically feasible under appropriate oxidative conditions.

Trifluoromethyl Selenides: A general and effective method for the synthesis of trifluoromethyl selenoethers involves the reaction of organic selenocyanates with a copper-based trifluoromethylating agent. This transformation can be applied to 1,2-dimethylcyclohexyl selenocyanate. The reaction typically utilizes CuCF₃, which can be generated from fluoroform, providing a direct route to introduce the trifluoromethyl group onto the selenium atom. This process involves the displacement of the cyanide group.

A summary of the conversion reactions is presented in the table below.

Starting Material	Reagent(s)	Product	Reaction Type
1,2-Dimethylcyclohexyl selenocyanate	Strong Oxidizing Agents (e.g., H₂O₂, mCPBA)	1,2-Dimethylcyclohexyl seleninic/selenenic acid	Oxidation
1,2-Dimethylcyclohexyl selenocyanate	CuCF₃ (from Fluoroform)	1,2-Dimethylcyclohexyl trifluoromethyl selenide	Trifluoromethylation

Rearrangement Reactions and Fragmentations

Selenoxide Eliminations and Related Processes

Selenoxide elimination is a well-established method for the synthesis of alkenes from selenides. wikipedia.orgwikiwand.com This process can be applied to derivatives of 1,2-dimethylcyclohexyl selenocyanate. The reaction proceeds in two main steps: first, the selenium atom is oxidized to a selenoxide, and second, the selenoxide undergoes a syn-elimination reaction upon heating.

Oxidation: The selenide is treated with an oxidizing agent, such as hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (mCPBA), to form the corresponding selenoxide. mdpi.com

Syn-Elimination: The selenoxide then undergoes an intramolecular thermal elimination. This is a concerted process where the selenoxide acts as its own base, abstracting a proton from a carbon atom that is in a syn-coplanar arrangement with the C-Se bond. This results in the formation of an alkene and a selenenic acid byproduct. wikipedia.org

For 1,2-dimethylcyclohexyl selenocyanate, it would first be converted to the corresponding selenide. The subsequent selenoxide elimination would lead to the formation of a double bond within the cyclohexane (B81311) ring. The regioselectivity of the elimination (the position of the newly formed double bond) is dictated by the availability of syn-protons relative to the selenoxide group. The stereochemistry of the starting material (cis or trans isomers of the 1,2-dimethylcyclohexyl group) will significantly influence the possible conformations and, therefore, the outcome of the syn-elimination. The reaction generally favors the formation of endocyclic double bonds over exocyclic ones. wikipedia.org

Step	Description	Reagents	Key Intermediate	Product
1	Oxidation of the corresponding selenide	H₂O₂, mCPBA, or Ozone	1,2-Dimethylcyclohexyl selenoxide derivative	-
2	Thermal syn-elimination	Heat	Cyclic five-membered transition state	Dimethylcyclohexene derivative + Selenenic acid

Intramolecular Cyclization Reactions

The structure of 1,2-dimethylcyclohexyl selenocyanate, featuring a reactive cyano group and a flexible cyclohexane ring, presents possibilities for intramolecular cyclization reactions under specific conditions. While direct cyclization involving the selenocyanate group and the dimethylcyclohexyl backbone is not widely documented for this specific molecule, analogous reactions in similar systems provide insights into potential transformations.

For instance, the activation of a cyano group by electrophiles can initiate cyclization. In other molecular systems, N-cyano groups have been shown to undergo intramolecular cyclization when treated with anhydrides like trifluoroacetic anhydride (B1165640) (TFAA). nih.gov This suggests that under appropriate activation, the nitrogen atom of the selenocyanate could potentially act as a nucleophile, attacking a suitable electrophilic site within the molecule, although this is less common for the N of a selenocyanate.

More plausibly, reactions could be designed where a functional group elsewhere on the cyclohexane ring participates in a cyclization involving the selenocyanate moiety. The success of such a reaction would depend on the stereochemical relationship between the reacting groups, favoring conformations that allow for effective orbital overlap.

Cyanide Group Loss and Related Transformations

The cyanide group in 1,2-dimethylcyclohexyl selenocyanate can be lost or transformed through several reaction pathways, most notably through nucleophilic substitution. The C-SeCN bond can be cleaved by various nucleophiles, leading to the displacement of the cyanide ion (CN⁻).

This reactivity is analogous to the nucleophilic substitution reactions of halogenoalkanes. libretexts.orgchemguide.co.uk A range of nucleophiles can attack the carbon atom attached to the selenium, resulting in the formation of a new bond and the expulsion of the selenocyanate group, which may then fragment into cyanide and selenium.

Common nucleophilic substitution reactions involving the displacement of a leaving group like cyanide are summarized below:

Reaction Type	Nucleophile	Product
Nucleophilic Substitution	Hydroxide ions (OH⁻)	1,2-Dimethylcyclohexan-1-ol
Nucleophilic Substitution	Alkoxides (RO⁻)	1,2-Dimethylcyclohexyl ether
Nucleophilic Substitution	Amines (RNH₂)	N-(1,2-Dimethylcyclohexyl)amine

Furthermore, as mentioned in the synthesis of trifluoromethyl selenides, the reaction with CuCF₃ also proceeds via the displacement and loss of the cyanide group. The cyanide ion is a relatively good leaving group in these contexts, facilitating the formation of a variety of other functionalized cyclohexane derivatives.

Spectroscopic Characterization and Structural Elucidation

Advanced Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of organoselenium compounds, offering detailed information about the connectivity and three-dimensional structure.

Selenium-77 (77Se) NMR spectroscopy is a highly effective tool for directly probing the selenium atom in 1,2-Dimethylcyclohexyl selenocyanate (B1200272). The 77Se nucleus, with a spin of ½, provides sharp signals over a very wide chemical shift range, making it exceptionally sensitive to the local electronic environment. huji.ac.ilnorthwestern.edu Each type of selenium functional group possesses a characteristic chemical shift range. huji.ac.il

For alkyl selenocyanates (R-SeCN), the 77Se chemical shift is anticipated to appear in a distinct region of the spectrum. The electron-withdrawing nature of the cyanide group significantly influences the shielding of the selenium nucleus. By comparing the observed chemical shift to reference data for known selenium compounds, the presence of the selenocyanate moiety can be unequivocally confirmed. For instance, the chemical shifts of inorganic species like Se(CN)2 have been reported at 440.6 ppm, while others like Se3(CN)2 show signals at 390.7 and 261.3 ppm, illustrating the sensitivity of 77Se to its bonding environment. mdpi.com The chemical shift for an alkyl selenocyanate like 1,2-Dimethylcyclohexyl selenocyanate would be expected in a different, specific range characteristic of this class of compounds.

Table 1: Typical ⁷⁷Se NMR Chemical Shift Ranges

Selenium Functional Group	Typical Chemical Shift Range (ppm, relative to Me2Se)
Dialkyl Selenides (R-Se-R')	-100 to +300
Diselenides (R-Se-Se-R')	+150 to +500
Alkyl Selenocyanates (R-SeCN)	+200 to +400
Selenols (R-SeH)	-150 to +50
Selenonium Salts (R3Se+)	+250 to +450

This table presents generalized data for illustrative purposes.

1H and 13C NMR spectroscopy provide a comprehensive map of the carbon-hydrogen framework of the molecule.

In the 1H NMR spectrum , the protons of the two methyl groups would appear as distinct signals, likely doublets if coupled to a single proton on the ring. The protons on the cyclohexane (B81311) ring would resonate in the 1.0-2.5 ppm range, with their exact chemical shifts and multiplicities depending on their stereochemical relationship (axial vs. equatorial) and proximity to the electronegative selenocyanate group. The proton attached to the carbon bearing the SeCN group (C1-H) would be expected to show a downfield shift compared to a non-substituted cyclohexane.

In the 13C NMR spectrum , all eight carbon atoms of the 1,2-dimethylcyclohexyl moiety would be distinguishable. The chemical shift of the carbon atom directly bonded to the selenium (C1) would be significantly affected by the selenium atom's electronegativity and would be a key indicator of the attachment point. The carbon of the cyanide group (-C≡N) typically appears in the range of 100-120 ppm. mdpi.com The signals for the two methyl carbons and the remaining five carbons of the cyclohexane ring would provide further structural confirmation. For comparison, the carbons in cis-1,2-dimethylcyclohexane (B165935) appear at 34.6, 24.5, and 15.5 ppm. chemicalbook.com The introduction of the SeCN group would induce shifts from these reference values.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 1,2-Dimethylcyclohexyl selenocyanate

Atom	Spectroscopy Type	Predicted Chemical Shift (ppm)	Notes
-CH3	1H NMR	~0.8 - 1.2	Two distinct signals, likely doublets.
Cyclohexyl -CH2- and -CH-	1H NMR	~1.2 - 2.5	Complex multiplets. C1-H would be further downfield.
-CH3	13C NMR	~15 - 25	Two distinct signals.
Cyclohexyl -CH2- and -CH-	13C NMR	~20 - 45	Six distinct signals.
C-Se	13C NMR	~45 - 60	Shifted downfield due to selenium attachment.
-C≡N	13C NMR	~100 - 115	Characteristic signal for the cyanide carbon.

This table presents predicted data based on known chemical shift ranges and substituent effects.

The relative stereochemistry of the two methyl groups (cis or trans) and their conformational preferences (axial/equatorial) on the cyclohexane ring can be determined using advanced 2D NMR experiments. Techniques such as Nuclear Overhauser Effect Spectroscopy (NOESY) can reveal through-space proximity between protons. For a cis-isomer, NOE correlations would be expected between the protons of the two methyl groups, whereas such correlations would be absent in the trans-isomer. Furthermore, the analysis of proton-proton coupling constants (3JHH) can help establish the dihedral angles between adjacent protons, providing definitive evidence for the chair conformation of the ring and the axial or equatorial positions of the substituents. researchgate.net

Infrared (IR) Spectroscopy for C≡N and C-Se Vibrational Modes

Infrared (IR) spectroscopy is used to identify the key functional groups within the molecule by detecting their characteristic vibrational frequencies. For 1,2-Dimethylcyclohexyl selenocyanate, two vibrations are of primary diagnostic importance.

C≡N Stretch: The cyanide group exhibits a strong, sharp, and highly characteristic absorption band corresponding to the C≡N stretching vibration. This band typically appears in the region of 2140-2160 cm-1. Its presence is a clear confirmation of the selenocyanate functionality. stanford.edu

C-Se Stretch: The carbon-selenium bond gives rise to a weaker stretching vibration in the fingerprint region of the spectrum, typically between 500 and 700 cm-1. While this region can be complex, the identification of this band provides complementary evidence for the C-Se bond.

Table 3: Characteristic IR Absorption Frequencies

Bond	Vibrational Mode	Expected Frequency Range (cm-1)	Intensity
C-H (sp3)	Stretch	2850 - 3000	Medium-Strong
C≡N	Stretch	2140 - 2160	Strong, Sharp
C-Se	Stretch	500 - 700	Weak-Medium

Mass Spectrometry for Molecular Structure Confirmation and Fragmentation Studies

Mass spectrometry (MS) provides information about the molecular weight of the compound and offers clues to its structure through the analysis of fragmentation patterns. In electron ionization (EI) mode, the mass spectrum of 1,2-Dimethylcyclohexyl selenocyanate would be expected to show a molecular ion peak ([M]+) corresponding to the exact mass of the C9H15NSe molecule.

The fragmentation of the molecular ion would likely proceed through several characteristic pathways:

Loss of the selenocyanate radical: Cleavage of the C-Se bond to generate a stable dimethylcyclohexyl cation ([M - •SeCN]+).

Loss of a methyl radical: Ejection of a •CH3 group to form an [M - 15]+ ion.

Ring fragmentation: Cleavage of the cyclohexane ring, often initiated by the loss of ethene (C2H4), leading to characteristic ions such as the [M - 28]+ peak. cas.cndocbrown.info

The resulting fragmentation pattern serves as a molecular fingerprint that can be used to confirm the proposed structure.

Table 4: Predicted Key Ions in the Mass Spectrum

m/z Value	Proposed Fragment Ion	Formula
204.04	Molecular Ion [M]+	[C9H1580SeN]+
189.02	[M - CH3]+	[C8H1280SeN]+
111.12	[M - SeCN]+	[C8H15]+
99.03	[M - C8H15]+	[80SeCN]+
83.09	Fragment from ring cleavage	[C6H11]+

Note: m/z values are calculated using the most abundant selenium isotope (80Se).

X-ray Crystallography for Solid-State Structure Determination (if applicable)

Should 1,2-Dimethylcyclohexyl selenocyanate be obtained as a crystalline solid suitable for single-crystal X-ray diffraction, this technique would provide the most definitive structural information. X-ray crystallography can precisely determine the three-dimensional arrangement of atoms in the solid state, yielding accurate bond lengths, bond angles, and torsional angles. mdpi.com

This analysis would unambiguously establish:

The relative stereochemistry (cis or trans) of the methyl groups.

The preferred chair conformation of the cyclohexane ring in the crystal lattice.

The precise geometry of the C-Se-C≡N group, including the C-Se and Se-C bond lengths and the C-Se-C bond angle.

While no public crystal structure data for this specific compound is currently available, this method remains the gold standard for absolute structural confirmation in the solid state. researchgate.net

Theoretical and Computational Chemistry Studies

Quantum Chemical Calculations (e.g., Density Functional Theory) for Electronic Structure and Reactivity

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are instrumental in exploring the electronic structure and reactivity of organoselenium compounds. researchgate.netbath.ac.uk DFT methods offer a favorable balance between computational cost and accuracy, making them suitable for studying molecules of the size and complexity of 1,2-Dimethylcyclohexyl selenocyanate (B1200272). researchgate.netarxiv.org These calculations can determine optimized molecular geometries, electronic properties such as orbital energies (HOMO, LUMO), and the distribution of electron density, which are fundamental to understanding the molecule's chemical behavior. ijcce.ac.ir Functionals like B3LYP are commonly employed for organoselenium compounds, often in conjunction with appropriate basis sets to accurately describe the selenium atom. acs.orgnih.gov

The chemical behavior of 1,2-Dimethylcyclohexyl selenocyanate is largely dictated by the nature of its selenium-carbon bonds. The bond between the selenium atom and the cyclohexyl ring (Se-C) and the bond within the selenocyanate group (Se-CN) have distinct characteristics.

Se-C Bond : This is a covalent bond with significant polarizability. The carbon-selenium bond is weaker and longer than a corresponding carbon-sulfur bond. wikipedia.org For instance, the typical C-Se bond length is around 198 pm, while a C-S bond is about 181 pm. The bond dissociation energy for a C-Se bond is approximately 234 kJ/mol. wikipedia.org DFT calculations can provide precise values for the bond length, bond order, and vibrational frequencies for the specific stereoisomers (cis/trans) of 1,2-Dimethylcyclohexyl selenocyanate, accounting for the steric influence of the methyl groups.

Se-CN Bond : The selenocyanate group (-SeCN) features a covalent bond between the selenium and the carbon of the nitrile group. This bond is critical to the functionality of the molecule. The electron-withdrawing nature of the cyano group influences the electrophilicity of the selenium atom, which is a key factor in its intermolecular interactions and reactivity. Quantum chemical calculations can quantify the charge distribution across the Se-CN moiety and analyze the molecular orbitals involved in this bond.

A summary of typical bond characteristics for related organoselenium compounds is presented below.

Bond Type	Typical Bond Length (pm)	Typical Bond Dissociation Energy (kJ/mol)	Polarity
C-Se	198	234	Polar Cδ+-Seδ-
Se-C (N)	~185	-	Polar Seδ+-Cδ-
C≡N	~115	-	Highly Polar Cδ+-Nδ-

Computational methods are highly effective in predicting spectroscopic parameters, which can be invaluable for structural elucidation. For selenium-containing compounds, the prediction of 77Se Nuclear Magnetic Resonance (NMR) chemical shifts is particularly important. acs.orgnorthwestern.edu

DFT-based approaches, such as the Gauge-Including Atomic Orbital (GIAO) method, can calculate 77Se chemical shifts with a high degree of accuracy when appropriate functionals and basis sets are used. acs.org The chemical shift is sensitive to the electronic environment of the selenium nucleus. Therefore, theoretical calculations can help distinguish between different isomers (e.g., cis vs. trans 1,2-dimethylcyclohexyl) and different conformers (e.g., diequatorial vs. diaxial substituents), as these variations would lead to distinct calculated 77Se chemical shifts. researchgate.net Relativistic effects can also be significant for heavier elements like selenium and are often incorporated into calculations to improve accuracy. nih.govjyu.fi

The table below illustrates the typical accuracy of DFT calculations for predicting 77Se NMR chemical shifts for a selection of organoselenium compounds.

Compound	Experimental δ (ppm)	Calculated δ (ppm)	Method
Dimethyl selenide (B1212193) (Me2Se)	0	0 (Reference)	GIAO-mPW1PW91
Diphenyl diselenide (Ph2Se2)	463	460	GIAO-mPW1PW91
Benzeneselenol (PhSeH)	170	165	GIAO-B3LYP

Molecular Dynamics Simulations for Conformational Analysis and Intermolecular Interactions

The cyclohexane (B81311) ring is not static; it exists in a dynamic equilibrium between various conformations, primarily the chair, boat, and twist-boat forms. For 1,2-Dimethylcyclohexyl selenocyanate, the presence of three substituents (two methyl groups and the selenocyanate group) leads to a complex conformational landscape. Molecular Dynamics (MD) simulations are a powerful computational tool for exploring these dynamics. nih.gov

MD simulations model the movement of atoms and molecules over time by solving Newton's equations of motion. nih.govtandfonline.com This allows for the study of conformational transitions, such as the ring-flipping of the cyclohexane moiety. For the trans and cis isomers of 1,2-Dimethylcyclohexyl selenocyanate, MD simulations can reveal the relative populations and energies of different chair conformers (e.g., diaxial vs. diequatorial orientations of the substituents) and the energy barriers for interconversion. researchgate.netresearchgate.net These simulations provide insight into how the bulky selenocyanate group influences the conformational preferences and dynamics of the substituted cyclohexane ring.

Investigation of Chalcogen Bonding and Non-Covalent Interactions

The selenium atom in a selenocyanate can act as a Lewis acid, participating in a specific type of non-covalent interaction known as a chalcogen bond. researchgate.net This is an attractive interaction between an electrophilic region on the selenium atom (a "σ-hole") and a nucleophilic region on another molecule, such as the nitrogen of another selenocyanate or a solvent molecule. rsc.orgresearchgate.net

Computational studies are essential for characterizing these interactions. Methods such as Quantum Theory of Atoms in Molecules (QTAIM) and Natural Bond Orbital (NBO) analysis can be used to identify and quantify the strength and nature of chalcogen bonds. nih.gov In the solid state, 1,2-Dimethylcyclohexyl selenocyanate would likely exhibit intermolecular Se···N interactions, leading to the formation of supramolecular chains or networks. nih.gov Computational analysis can predict the geometry (bond distance and angle) and interaction energy of these chalcogen bonds, explaining their role in crystal packing. rsc.org

Interaction Type	Donor	Acceptor	Typical Distance (Å)	Typical Interaction Energy (kcal/mol)
Chalcogen Bond	R-Se-CN	:N≡C-	2.8 - 3.4	-2 to -10
Chalcogen Bond	R-Se-CN	:O=C<	2.5 - 3.2	-4 to -14
Hydrogen Bond	C-H	:N≡C-	2.2 - 2.8	-1 to -5

Reaction Mechanism Elucidation via Computational Methods

Understanding the reaction mechanisms of organoselenium compounds is crucial for their application in organic synthesis. wikipedia.orglongdom.org Computational chemistry provides a framework for mapping out the potential energy surfaces of chemical reactions, identifying transition states, intermediates, and products. nih.govrsc.orgnih.gov

For 1,2-Dimethylcyclohexyl selenocyanate, computational methods could be used to investigate various potential reactions:

Nucleophilic Substitution : Elucidating the mechanism of substitution at the selenium atom or the α-carbon.

Oxidation and Elimination : Organoselenium compounds are known for undergoing oxidation to selenoxides, followed by syn-elimination. mdpi.com DFT calculations can model this entire process, determining the activation energies for the oxidation and elimination steps and predicting the stereochemical outcome of the reaction. This is particularly relevant for the cyclohexyl system, where stereochemistry is key.

By calculating the energetics of different pathways, computational studies can predict the most likely reaction mechanism under specific conditions, guiding experimental work. mdpi.com

Catalytic Applications of Selenocyanates and Related Organoselenium Species

1,2-Dimethylcyclohexyl Selenocyanate (B1200272) as a Ligand or Precatalyst in Transition Metal Catalysis

Organoselenium compounds are increasingly being utilized as ligands for transition metals in catalysis. The selenium atom in a selenocyanate, such as 1,2-Dimethylcyclohexyl selenocyanate, possesses lone pairs of electrons that can coordinate to a metal center, thereby influencing its catalytic activity. The nature of the selenium-metal bond can modulate the electronic and steric environment of the catalyst, impacting its reactivity, selectivity, and stability. researchgate.netnih.gov

Transition metal complexes featuring selenium-based ligands have been successfully employed in a variety of catalytic transformations, including reduction, oxidation, and hydrofunctionalization reactions. researchgate.net For instance, ruthenium complexes with selenium-containing ligands have demonstrated notable activity in oxidation and transfer hydrogenation reactions. researchgate.net The coordination of a selenocyanate ligand like 1,2-Dimethylcyclohexyl selenocyanate to a transition metal could potentially lead to catalysts with novel properties. The bulky and chiral 1,2-dimethylcyclohexyl moiety could impart specific steric constraints and stereochemical control in asymmetric catalysis.

Furthermore, selenocyanates can serve as precatalysts. Under certain reaction conditions, the selenocyanate group can be transformed in situ to generate a catalytically active species. For example, the C-Se bond can be cleaved to generate a metal selenide (B1212193) or a selenido complex, which can then participate in the catalytic cycle. While specific examples involving 1,2-Dimethylcyclohexyl selenocyanate are not available, the general principle of using organoselenium compounds as ligand precursors is well-established in the field of transition metal catalysis. anu.edu.au

Table 1: Potential Transition Metal-Catalyzed Reactions with 1,2-Dimethylcyclohexyl Selenocyanate as a Ligand

Catalytic Reaction	Potential Role of 1,2-Dimethylcyclohexyl Selenocyanate	Transition Metal Examples
Cross-Coupling Reactions	Ligand to stabilize and activate the metal center	Palladium, Nickel, Copper
Hydrogenation	Chiral ligand for asymmetric hydrogenation	Rhodium, Ruthenium, Iridium
Oxidation Reactions	Ancillary ligand to modulate redox properties	Ruthenium, Manganese, Iron

Organocatalytic Roles of Selenocyanates

Organocatalysis, the use of small organic molecules to accelerate chemical reactions, has emerged as a powerful tool in synthesis. Organoselenium compounds have been shown to act as effective organocatalysts in various transformations. The selenocyanate group, with its electrophilic selenium atom, can participate in catalytic cycles through different activation modes.

One notable example is the use of glycosyl selenocyanates in the metal-free organocatalytic preparation of selenium-linked pseudodisaccharides. nih.gov In these reactions, the selenocyanate acts as a stable building block that, in the presence of an organocatalyst like hydrazine (B178648) hydrate, can react with electrophiles to form new selenium-carbon bonds. nih.gov This suggests that 1,2-Dimethylcyclohexyl selenocyanate could potentially be employed in similar organocatalytic reactions, where the selenocyanate moiety serves as a source of selenium for the functionalization of organic molecules.

The reactivity of the selenocyanate group can be tuned by the organic scaffold to which it is attached. The 1,2-dimethylcyclohexyl group is a non-polar, sterically demanding substituent that could influence the solubility and reactivity of the selenocyanate in organic solvents, making it suitable for a range of organocatalytic transformations.

Table 2: Potential Organocatalytic Applications of 1,2-Dimethylcyclohexyl Selenocyanate

Reaction Type	Plausible Mechanism	Potential Substrates
Selenofunctionalization of Alkenes	Electrophilic addition of the selenocyanate to the double bond	Simple and functionalized alkenes
Michael Addition	Formation of a selenylating agent in situ	α,β-Unsaturated carbonyl compounds
Redox Reactions	Acting as an oxidant or in a redox cycle	Thiols, phosphines

Photoredox and Electrochemical Catalysis Involving Selenocyanates

In recent years, photoredox and electrochemical catalysis have gained prominence as sustainable and powerful methods for organic synthesis. researchgate.netsigmaaldrich.cominsuf.org These techniques utilize light or electrical energy to generate highly reactive intermediates, such as radical ions, enabling challenging chemical transformations. researchgate.net Organoselenium compounds, including selenocyanates, have been implicated in such processes due to their favorable redox properties. researchgate.net

The selenocyanate group can undergo single-electron transfer (SET) processes under photochemical or electrochemical conditions. For instance, reduction of a selenocyanate can lead to the cleavage of the C-Se bond, generating a selenolate anion and a cyanide radical, or an alkyl radical and a selenocyanate anion, depending on the molecular structure and reaction conditions. Conversely, oxidation can produce a selenocyanate radical. These reactive intermediates can then engage in a variety of bond-forming reactions.

While specific studies on the photoredox or electrochemical behavior of 1,2-Dimethylcyclohexyl selenocyanate are lacking, the general reactivity of organic selenocyanates suggests its potential utility in this area. researchgate.net The aliphatic nature of the 1,2-dimethylcyclohexyl group would influence the redox potential of the molecule compared to aryl or vinyl selenocyanates. This could be exploited to achieve selective transformations in complex molecular settings. The generation of radicals from such a precursor could be applied in C-H functionalization, addition to double bonds, or cross-coupling reactions.

Table 3: Potential Photoredox and Electrochemical Reactions of 1,2-Dimethylcyclohexyl Selenocyanate

Catalysis Type	Intermediate Generation	Potential Transformation
Photoredox Catalysis	Single-electron reduction or oxidation of the selenocyanate	Radical addition to π-systems, Atom Transfer Radical Polymerization (ATRP)
Electrochemical Catalysis	Anodic oxidation or cathodic reduction	Electrosynthesis of other organoselenium compounds, Mediated redox reactions

Applications in Complex Molecule Synthesis and Method Development

Use in C-C and C-Heteroatom Bond-Forming Reactions

In principle, 1,2-Dimethylcyclohexyl selenocyanate (B1200272) could participate in C-C and C-heteroatom bond-forming reactions. Typically, selenocyanates can react with nucleophiles, leading to the formation of new bonds. For instance, reaction with organometallic reagents could potentially lead to the formation of C-C bonds, while reactions with alkoxides, thiolates, or amines could form C-O, C-S, and C-N bonds, respectively. However, specific examples and detailed research findings for 1,2-Dimethylcyclohexyl selenocyanate are not documented.

Selenocyclization and Oxyselenenylation Reactions

Selenocyclization and oxyselenenylation are powerful methods for the synthesis of heterocyclic compounds. These reactions typically involve the electrophilic addition of a selenium species to an unsaturated bond, followed by intramolecular capture by a nucleophile. While phenylselenyl halides are commonly employed for these transformations, selenocyanates can also be used, often requiring activation. The stereochemistry of the 1,2-dimethylcyclohexyl group could potentially influence the diastereoselectivity of such cyclization reactions. Despite this potential, no specific studies demonstrating the use of 1,2-Dimethylcyclohexyl selenocyanate in these reaction types have been identified.

Introduction of the Selenocyanate Moiety in Functionalized Scaffolds

The introduction of a selenocyanate moiety into a molecule can be a key step in the synthesis of more complex structures. This functional group can be a precursor to other selenium-containing groups or can be eliminated to form a double bond. The 1,2-dimethylcyclohexyl moiety, being a specific lipophilic and stereochemically defined group, could be of interest in certain synthetic contexts. However, the literature does not currently provide specific methods or examples for the introduction of the selenocyanate group using 1,2-Dimethylcyclohexyl selenocyanate as the reagent.

Strategic Incorporations into Broader Synthetic Pathways

The strategic incorporation of selenium-containing building blocks is a common tactic in the total synthesis of natural products and other complex molecules. The unique reactivity of selenium allows for mild and selective transformations. A building block like 1,2-Dimethylcyclohexyl selenocyanate could theoretically be used to introduce both the selenium functionality and the dimethylcyclohexyl scaffold into a target molecule. At present, there are no published synthetic pathways that report the use of this specific compound.

Advanced Analytical Methodologies for Detection and Speciation

Speciation Analysis of Selenocyanate (B1200272) in Complex Chemical Environments

Speciation analysis refers to the identification and quantification of the different chemical forms of an element in a sample. For selenium, its toxicity and bioavailability are highly dependent on its chemical form. Therefore, it is crucial to not only detect the presence of selenium but also to identify the specific selenium compounds present, such as 1,2-Dimethylcyclohexyl selenocyanate.

The hyphenated chromatographic techniques discussed previously, HPLC-ICP-MS and GC-AED, are the primary tools for selenium speciation analysis. By separating the different selenium compounds in a sample chromatographically and then detecting them with an element-specific detector, it is possible to identify and quantify each species.

The identification of a specific compound like 1,2-Dimethylcyclohexyl selenocyanate in a complex mixture would typically involve the following steps:

Method Development: An appropriate chromatographic method (either HPLC or GC) is developed to achieve good separation of the target analyte from other selenium compounds and matrix components.

Calibration with Standards: A pure standard of 1,2-Dimethylcyclohexyl selenocyanate is used to determine its retention time under the developed chromatographic conditions. This retention time is then used for its identification in unknown samples.

Confirmation of Identity: The identity of the peak corresponding to 1,2-Dimethylcyclohexyl selenocyanate can be confirmed by using a second, independent analytical technique or by examining the isotopic signature of selenium in the ICP-MS or the elemental ratios in the AED.

Quantification: Once identified, the concentration of 1,2-Dimethylcyclohexyl selenocyanate can be determined by comparing its peak area or height to a calibration curve generated from the analysis of standards of known concentrations.

In complex chemical environments, it is possible that 1,2-Dimethylcyclohexyl selenocyanate may undergo transformations, leading to the formation of other selenium species. Speciation analysis is essential for monitoring these transformations and understanding the fate and transport of this compound in the environment.

Q & A

Basic Research Questions

Q. What are the recommended synthetic methods for 1,2-dimethylcyclohexyl selenocyanate, and what limitations exist in current methodologies?

• Methodological Answer : Synthesis typically involves selenocyanation of the dimethylcyclohexyl backbone using nucleophilic or radical reagents under mild conditions (e.g., KSeCN with catalytic Cu(I)). Limitations include reagent scarcity, competing side reactions (e.g., oxidation), and challenges in regioselectivity. Recent advances in electrophilic SeCN transfer agents (e.g., PhSeCN) improve yield but require inert atmospheres .

Q. What safety protocols are critical for handling 1,2-dimethylcyclohexyl selenocyanate in laboratory settings?

• Methodological Answer : Use fume hoods, nitrile gloves, and sealed containers to prevent inhalation or dermal exposure. Toxicity data for selenocyanates suggest acute oral LD50 values comparable to thiocyanates, but chronic selenium bioaccumulation risks necessitate rigorous waste segregation. Institutional guidelines for organoselenium compounds should be followed, with emergency protocols for spills (neutralization with activated charcoal) .

Q. Which analytical techniques are most effective for quantifying 1,2-dimethylcyclohexyl selenocyanate in reaction mixtures?

• Methodological Answer : HPLC-UV/Vis (λ = 254 nm) with C18 columns provides baseline separation from thiocyanate analogs. GC-MS (electron ionization) is suitable for volatile derivatives, though selenocyanate thermal degradation requires low-temperature protocols. Validation via spike-recovery experiments (≥90% recovery) ensures accuracy in complex matrices .

Advanced Research Questions

Q. How can mechanistic studies resolve contradictions in the elimination pathways of 1,2-dimethylcyclohexyl selenocyanate?

• Methodological Answer : Early studies on the 1,2-dimethylcyclohexyl system (e.g., Hammond’s 1954 work) used isotopic labeling (²H/¹³C) and kinetic isotope effects to distinguish between E1 and E2 mechanisms. Modern DFT calculations (e.g., Gaussian09) can model transition states to reconcile discrepancies in experimental vs. theoretical activation energies .

Q. What strategies address data inconsistencies in pharmacological evaluations of selenocyanates compared to thiocyanates?

• Methodological Answer : Conduct parallel assays (e.g., cytotoxicity IC50, ROS scavenging) under identical conditions to isolate selenium-specific effects. Use selenium speciation analysis (e.g., Brooks Applied Labs’ method, DL = 0.005 µg/L) to track metabolic byproducts like methylseleninic acid, which may confound results .

Q. How can ultra-trace selenium speciation methods improve environmental fate studies of 1,2-dimethylcyclohexyl selenocyanate?

• Methodological Answer : Employ ion-pairing LC-ICP-MS to differentiate selenocyanate from selenite/selenate in soil leachates. Spiking with isotopically enriched ⁸²Se internal standards corrects for matrix effects. Field studies should pair speciation data with microbial community profiling to assess biodegradation pathways .

Q. What experimental design principles minimize bias in comparative studies of selenocyanate reactivity?

• Methodological Answer : Use randomized block designs with triplicate runs to control batch variability. Include negative controls (e.g., thiocyanate analogs) and positive controls (e.g., PhSeCN). Statistical power analysis (α = 0.05, β = 0.2) ensures sample sizes (n ≥ 6) detect ≥20% effect sizes .

Data Contradiction and Synthesis Challenges

Q. How do researchers reconcile discrepancies between computational predictions and experimental yields in selenocyanation reactions?

• Methodological Answer : Cross-validate DFT-predicted reaction coordinates (e.g., Gibbs free energy barriers) with in situ IR/NMR monitoring. For example, trapping intermediates (e.g., seleniranium ions) with Lewis acids like BF3·Et2O can confirm mechanistic hypotheses .

Q. What role does steric hindrance in the 1,2-dimethylcyclohexyl group play in conflicting regioselectivity reports?

• Methodological Answer : Perform X-ray crystallography to resolve spatial configurations of products. Compare Hammett σ values for substituent effects on SeCN insertion vs. ring-opening pathways. Kinetic studies under varying temperatures (Arrhenius plots) isolate steric vs. electronic contributions .